![molecular formula C19H26N2O2 B5062175 N-[2-(1-cyclohexen-1-yl)ethyl]-N'-mesitylethanediamide](/img/structure/B5062175.png)
N-[2-(1-cyclohexen-1-yl)ethyl]-N'-mesitylethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-cyclohexen-1-yl)ethyl]-N'-mesitylethanediamide, also known as CXM, is a chemical compound that has gained significant attention in the scientific community due to its diverse range of applications. CXM is a type of ligand that has the ability to bind to metal ions, making it an important component in various chemical reactions.
Scientific Research Applications
N-[2-(1-cyclohexen-1-yl)ethyl]-N'-mesitylethanediamide has been extensively studied for its applications in various fields of science. It has been used as a ligand in the synthesis of metal complexes, which have been shown to have potential applications in catalysis, drug discovery, and materials science. This compound has also been used as a chiral auxiliary in asymmetric synthesis, allowing for the preparation of enantiomerically pure compounds.
Mechanism of Action
N-[2-(1-cyclohexen-1-yl)ethyl]-N'-mesitylethanediamide binds to metal ions through its amide and imine functional groups, forming stable metal complexes. The resulting metal complexes have unique properties that can be exploited for various applications. For example, this compound-metal complexes have been shown to catalyze a range of chemical reactions with high efficiency and selectivity.
Biochemical and Physiological Effects:
This compound has been shown to have limited toxicity, making it a suitable ligand for use in biomedical applications. Studies have shown that this compound-metal complexes have potential as anti-cancer agents, due to their ability to induce apoptosis in cancer cells. Additionally, this compound-metal complexes have been shown to have antimicrobial properties, making them potential candidates for the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(1-cyclohexen-1-yl)ethyl]-N'-mesitylethanediamide is its ability to form stable metal complexes with a range of metal ions. This property makes it a versatile ligand for use in various chemical reactions. However, the synthesis of this compound can be challenging, requiring specialized equipment and expertise. Additionally, the purification of this compound can be time-consuming, making it less suitable for high-throughput applications.
Future Directions
There are numerous future directions for the study of N-[2-(1-cyclohexen-1-yl)ethyl]-N'-mesitylethanediamide and its applications. One promising area of research is the development of this compound-metal complexes as catalysts for renewable energy applications, such as the conversion of biomass to fuels. Additionally, the use of this compound-metal complexes as imaging agents for medical applications is an area of active research. Finally, the development of new synthetic routes for this compound and its derivatives could lead to the discovery of new and improved ligands for use in various scientific fields.
Conclusion:
In conclusion, this compound is a versatile ligand that has numerous applications in various fields of science. Its ability to form stable metal complexes has made it an important component in catalysis, drug discovery, and materials science. While there are limitations to its use, the future directions for research into this compound and its derivatives are promising, and could lead to the discovery of new and improved ligands for use in a range of scientific applications.
Synthesis Methods
The synthesis of N-[2-(1-cyclohexen-1-yl)ethyl]-N'-mesitylethanediamide involves the reaction of mesitylene with ethylenediamine, followed by the addition of cyclohexene. The reaction is typically carried out under reflux conditions in the presence of a suitable solvent and a catalyst. The resulting product is purified using column chromatography, yielding this compound as a white crystalline solid.
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-N'-(2,4,6-trimethylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O2/c1-13-11-14(2)17(15(3)12-13)21-19(23)18(22)20-10-9-16-7-5-4-6-8-16/h7,11-12H,4-6,8-10H2,1-3H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPAUFBXSMDUAPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C(=O)NCCC2=CCCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.